ethyl 5-acetyl-2-[({[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)amino]-4-methyl-3-thiophenecarboxylate

• IUPAC Name: ethyl 5-acetyl-2-[[2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetyl]amino]-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C18H17N3O6S2/c1-4-25-17(24)13-9(2)14(10(3)22)29-16(13)19-12(23)8-28-18-21-20-15(27-18)11-6-5-7-26-11/h5-7H,4,8H2,1-3H3,(H,19,23)
• InChI Key: AMTCGLMOOZTAAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)CSC2=NN=C(O2)C3=CC=CO3
• Molecular Formula: C18H17N3O6S2
• Molecular Weight: 435.5 g/mol

Description

This compound belongs to a class of organic compounds that feature a complex structure, including bi-heterocyclic hybrids with thiazole and oxadiazole rings. Such molecules are significant due to their potential biochemical applications and their unique chemical and physical properties.

Synthesis Analysis

The synthesis of bi-heterocyclic hybrid molecules involves multiple steps, starting from basic heterocyclic compounds. For example, the conversion of ethyl 2-(2-amino-1,3-thiazol-4-yl)acetate to its corresponding acid hydrazide by reaction with hydrazine hydrate in methanol, followed by the treatment with carbon disulfide to yield bi-heterocyclic nucleophiles. These are then reacted with various electrophiles in the presence of a base and activator, such as LiH in DMF, to produce the target compounds. This method highlights the importance of carefully selected starting materials and reaction conditions in the synthesis of complex heterocyclic compounds (Abbasi et al., 2019).

Molecular Structure Analysis

The molecular structure of such compounds is typically confirmed through spectroscopic techniques, including IR, EI-MS, 1H-NMR, and 13C-NMR. X-ray diffraction studies have also been employed to confirm the structure of related compounds, providing detailed insights into their molecular configuration and the spatial arrangement of their atoms (Paepke et al., 2009).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, demonstrating their reactivity and functional group transformations. For instance, reactions with nucleophiles can lead to the substitution of certain groups or the addition of new functionalities, significantly altering their chemical properties. These reactions are crucial for further derivatization and application of these compounds in different chemical contexts (Maadadi et al., 2016).